Cas no 2649076-65-1 (3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene)

3-Bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene is a specialized heterocyclic compound featuring a reactive isocyanate group bound to a cyclopropane ring, coupled with a brominated thiophene core. This structure offers versatility in synthetic applications, particularly in the construction of complex organic frameworks. The bromine substituent enables further functionalization via cross-coupling reactions, while the isocyanate group facilitates nucleophilic addition or polymerization processes. The cyclopropyl moiety introduces steric constraints, potentially enhancing selectivity in cycloaddition or ring-opening reactions. This compound is valuable in medicinal chemistry and materials science for designing novel thiophene-based derivatives with tailored properties. Its stability and reactivity balance make it suitable for controlled synthetic transformations under optimized conditions.
3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene structure
2649076-65-1 structure
Product Name:3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene
CAS No:2649076-65-1
MF:C9H8BrNOS
MW:258.134920120239
CID:6250866
PubChem ID:84805803
Update Time:2025-10-29

3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene
    • EN300-1916423
    • 2649076-65-1
    • Inchi: 1S/C9H8BrNOS/c1-6-4-7(10)8(13-6)9(2-3-9)11-5-12/h4H,2-3H2,1H3
    • InChI Key: NVNZNPZEZOQAKQ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(S1)C2(CC2)N=C=O)Br

Computed Properties

  • Exact Mass: 256.95100g/mol
  • Monoisotopic Mass: 256.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.7Ų

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Additional information on 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene

Comprehensive Overview of 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene (CAS No. 2649076-65-1)

3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene (CAS No. 2649076-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophene ring substituted with a bromo group, a methyl group, and a 1-isocyanatocyclopropyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The isocyanate functional group in 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene is a key reactive site, enabling it to participate in ureation and carbamation reactions. This property is highly valuable in medicinal chemistry, where such reactions are frequently employed to modify bioactive molecules. Recent studies have explored its utility in creating heterocyclic compounds, which are pivotal in designing new therapeutics for diseases like cancer and inflammatory disorders. The cyclopropyl ring further enhances the compound's stability and bioavailability, making it a promising candidate for further investigation.

In the context of current trends, 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene aligns with the growing demand for highly functionalized intermediates in organic synthesis. The rise of AI-driven drug discovery has also increased interest in such compounds, as they serve as building blocks for machine-learning-assisted molecular design. Additionally, its bromothiophene core resonates with the search for sustainable halogenation methods, a hot topic in green chemistry. Researchers are actively investigating eco-friendly protocols to synthesize derivatives of this compound, minimizing environmental impact.

From a commercial perspective, CAS No. 2649076-65-1 is sought after by fine chemical suppliers catering to the pharmaceutical and agrochemical sectors. Its scarcity in public databases has led to heightened curiosity, with many chemists inquiring about its synthetic routes and spectroscopic data. Analytical techniques such as NMR and HPLC-MS are commonly used to characterize this compound, ensuring purity and consistency for research purposes. The compound's stability under various conditions is another area of exploration, particularly for storage and transportation logistics.

Looking ahead, 3-bromo-2-(1-isocyanatocyclopropyl)-5-methylthiophene holds promise for interdisciplinary applications. Its integration into material science, for instance, could open doors to novel polymers or coatings with tailored properties. Furthermore, the compound's potential role in catalysis and ligand design is an emerging area of interest. As the scientific community continues to uncover its capabilities, this compound is poised to remain a focal point in cutting-edge research and industrial innovation.

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